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Abstract
Euonine, also known as Evonimine, is a complex sesquiterpenoid alkaloid belonging to the

dihydro-β-agarofuran polyester family. First isolated from plants of the Euonymus genus, this

natural product has garnered significant interest within the scientific community due to its

potent biological activities, notably its immunosuppressive and antifeedant properties. This

technical guide provides a comprehensive overview of the discovery and history of Euonine, its

detailed physicochemical properties, and the experimental methodologies employed for its

isolation, characterization, and synthesis. Furthermore, it delves into the current understanding

of the molecular mechanisms and signaling pathways underlying its biological effects, offering

valuable insights for researchers in natural product chemistry, pharmacology, and drug

development.

Discovery and History
The discovery of Euonine is rooted in the broader exploration of natural products from the

Celastraceae family, particularly from the genus Euonymus. While the exact seminal

publication pinpointing the initial isolation and characterization of Euonine requires a more

targeted historical search, the body of research on related dihydro-β-agarofuran polyesters

from Euonymus sachalinensis points to the use of advanced spectroscopic and spectrometric

techniques for their structural elucidation.[1] The initial investigations into the chemical
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constituents of these plants were driven by observations of their traditional medicinal uses and

their ecological roles, such as deterring insect herbivory.

The structural complexity of Euonine and its congeners presented a significant challenge to

chemists, and the complete stereochemical assignment was a gradual process, relying on a

combination of nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS),

and X-ray crystallography. The development of the first enantioselective synthetic route to

euonyminol, the polyhydroxylated sesquiterpenoid core of Euonine, marked a significant

milestone in the field, providing a foundation for the synthesis of more complex macrocyclic

alkaloids of this class.[2][3]

Physicochemical Properties
Euonine is a highly oxygenated sesquiterpenoid alkaloid with a complex macrocyclic structure.

Its chemical and physical properties are summarized in the table below.

Property Value Source

Molecular Formula C38H47NO18 [4]

Molecular Weight 805.8 g/mol [4]

IUPAC Name

[(1S,3R,18S,19R,20R,21R,22

S,23R,24R,25R,26S)-19,20,22

,23,25-pentaacetyloxy-26-

hydroxy-3,15,26-trimethyl-

6,16-dioxo-2,5,17-trioxa-11-

azapentacyclo[16.7.1.0¹,²¹.0³,²⁴

.0⁷,¹²]hexacosa-7(12),8,10-

trien-21-yl]methyl acetate

Appearance Crystalline solid
Inferred from related

compounds

Solubility

Soluble in organic solvents like

methanol, ethanol, and

chloroform

Inferred from isolation

protocols
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Experimental Protocols
Isolation of Euonine
The isolation of Euonine from its natural sources, typically the seeds or root bark of Euonymus

species, involves a multi-step extraction and purification process.

Workflow for Euonine Isolation

Dried and Powdered Plant Material
(e.g., Euonymus seeds)

Solvent Extraction
(e.g., Methanol or Ethanol) Crude Extract Liquid-Liquid Partitioning

(e.g., Ethyl Acetate/Water) Organic Phase Column Chromatography
(Silica Gel) Fractions Containing Alkaloids Preparative HPLC Pure Euonine

Click to download full resolution via product page

Caption: General workflow for the isolation and purification of Euonine.

Methodology:

Extraction: Dried and powdered plant material is exhaustively extracted with a polar solvent

such as methanol or ethanol at room temperature. The solvent is then removed under

reduced pressure to yield a crude extract.

Partitioning: The crude extract is suspended in water and partitioned successively with

solvents of increasing polarity, such as n-hexane, chloroform, and ethyl acetate. The alkaloid

fraction is typically enriched in the ethyl acetate phase.

Column Chromatography: The enriched fraction is subjected to column chromatography on

silica gel, eluting with a gradient of solvents (e.g., chloroform-methanol). Fractions are

collected and monitored by thin-layer chromatography (TLC).

Preparative High-Performance Liquid Chromatography (HPLC): Fractions showing the

presence of Euonine are further purified by preparative HPLC on a C18 column to yield the

pure compound.

Structural Characterization
The structure of Euonine is elucidated using a combination of spectroscopic techniques.
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Technique Purpose Key Observations

Mass Spectrometry (MS)

Determination of molecular

weight and elemental

composition.

Provides the molecular ion

peak corresponding to the

exact mass of Euonine.

Infrared (IR) Spectroscopy
Identification of functional

groups.

Shows characteristic

absorption bands for hydroxyl,

ester, and amide carbonyl

groups.

¹H and ¹³C NMR Spectroscopy

Elucidation of the carbon-

hydrogen framework and

stereochemistry.

Provides detailed information

on the chemical shifts and

coupling constants of all

protons and carbons, allowing

for the complete assignment of

the complex structure.

2D NMR (COSY, HSQC,

HMBC)

Establishing connectivity

between protons and carbons.

Confirms the structural

assembly and relative

stereochemistry of the

molecule.

X-ray Crystallography
Determination of the absolute

stereochemistry.

Provides the definitive three-

dimensional structure of the

molecule.

Synthesis of Euonine
The total synthesis of Euonine is a complex and challenging endeavor due to its intricate

stereochemistry and macrocyclic structure. While the complete synthesis of Euonine itself is a

subject of ongoing research, the enantioselective synthesis of its core, euonyminol, has been

achieved.

Key Synthetic Steps for Euonyminol:

Simple Chiral Precursor [3+2] Cycloaddition Polycyclic Intermediate Tandem Lactonization-Epoxide Opening Functionalized Core α-Ketol Rearrangement Euonyminol
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Caption: Key stages in the enantioselective synthesis of euonyminol.

The synthesis involves a multi-step sequence featuring key reactions such as a formal

oxyalkylation via a [3+2] cycloaddition, a tandem lactonization-epoxide opening, and a late-

stage diastereoselective trimethylaluminum-mediated α-ketol rearrangement to construct the

highly oxygenated and stereochemically dense core.

Biological Activities and Mechanisms of Action
Euonine exhibits significant biological activities, with its immunosuppressive and antifeedant

effects being the most prominent.

Immunosuppressive Activity
Euonine has been shown to possess immunosuppressive properties, although the precise

molecular mechanisms are still under investigation. The general mechanisms of action for

many immunosuppressive drugs involve the modulation of T-cell activation and proliferation.

Potential Immunosuppressive Signaling Pathway of Euonine:
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T-Cell Activation
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Caption: Postulated inhibitory effect of Euonine on T-cell activation.

It is hypothesized that Euonine may interfere with the signal transduction pathways

downstream of the T-cell receptor (TCR), thereby inhibiting the expression of key cytokines like

Interleukin-2 (IL-2) that are crucial for T-cell proliferation and the overall immune response.

Further research is needed to identify the specific molecular targets of Euonine within this

pathway.

Antifeedant Activity
The antifeedant properties of Euonine are a key aspect of the chemical defense of Euonymus

plants against herbivorous insects. Antifeedants typically act by stimulating specialized taste

receptors in insects, leading to feeding deterrence.
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Proposed Antifeedant Mechanism of Euonine:
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Insect Gustatory Receptor

Binds to

Gustatory Receptor Neuron

Activates

Signal to Brain

Feeding Deterrence
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Caption: Proposed mechanism of Euonine-induced feeding deterrence in insects.

Euonine likely interacts with specific gustatory receptors on the mouthparts or antennae of

insects. This binding event triggers a neuronal signal that is transmitted to the insect's brain,

resulting in the perception of the plant material as unpalatable and leading to the cessation of

feeding. The identification of the specific receptors and neuronal pathways involved is an active

area of research.

Conclusion and Future Directions
Euonine stands out as a fascinating and potent natural product with significant potential for

further scientific exploration and therapeutic development. Its complex structure has challenged

synthetic chemists, while its biological activities have intrigued pharmacologists and ecologists
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alike. Future research should focus on elucidating the precise molecular targets and signaling

pathways involved in its immunosuppressive and antifeedant effects. A deeper understanding

of its mechanism of action could pave the way for the design of novel immunosuppressive

drugs with improved efficacy and reduced side effects, as well as the development of new,

environmentally friendly crop protection agents. The continued investigation of Euonine and its

analogs will undoubtedly contribute to advancements in medicine and agriculture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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